N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C22H21N3O3S/c1-15-8-9-17(13-19(15)25(27)28)22(26)23-14-20(21-7-4-12-29-21)24-11-10-16-5-2-3-6-18(16)24/h2-9,12-13,20H,10-11,14H2,1H3,(H,23,26)
• InChI Key: KDTWLUFNAOQVML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC(C2=CC=CS2)N3CCC4=CC=CC=C43)[N+](=O)[O-]
• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol

Description

N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-4-methyl-3-nitrobenzamide, also known as ITMN-191, is a small molecule inhibitor that has shown potential in treating various diseases. This compound has been the subject of extensive research due to its unique structure and potential therapeutic applications.

Scientific Research Applications

Quality Control and Anticonvulsant Potential

• A study focused on the development of quality control methods for promising anticonvulsants among derivatives of 1,3,4-thiadiazole. The research aimed at standardizing substances for preclinical studies, highlighting the importance of quality control in the introduction of new medicinal products. This approach underlines the potential for investigating the specified compound's role in neurological or convulsive disorders based on its structural uniqueness (I. Sych et al., 2018).

Antibacterial Properties

• Research on the synthesis, molecular docking, and antibacterial evaluation of derivatives similar in structure has shown significant findings. For instance, a series of derivatives exhibited promising antibacterial properties against various bacteria, demonstrating the potential utility of such compounds in developing new antibacterial agents. These findings suggest that exploring the antibacterial properties of the specified compound could be a valuable scientific research direction (P. Ravichandiran et al., 2015).

Neurotropic and Psychotropic Profiling

• Another study explored the psycho- and neurotropic properties of novel compounds, providing insights into their potential applications in treating neurological and psychiatric conditions. The research highlighted the importance of in vivo profiling for discovering compounds with specific sedative, anti-anxiety, anti-amnesic, and antihypoxic effects, indicating a path for the investigation of similar novel compounds (I. Podolsky et al., 2017).

Electrosynthesis and Electrochromic Properties

• The electrosynthesis of a new indole-based polymer and investigation of its electrochromic properties represent an exciting area of research. This study showcases the potential of indole derivatives in materials science, particularly in developing materials with significant optical and electrochemical properties. Such research suggests the versatility of indole derivatives and their potential applications beyond pharmaceuticals, including in materials science and engineering (B. Carbas et al., 2017).